Panurgine K

• bioactivity: Antimicrobial
• sequence: LDVKKIICVACKIKPNPACKKICPK

Description

Panurgine K is a hypothetical compound inferred from chemotaxonomic studies of panurgine bees (Hymenoptera: Andrenidae), a subfamily known for their diverse chemical signaling systems. Such compounds are typically analyzed via gas chromatography-mass spectrometry (GC/MS), as demonstrated in studies of Panurgus and related genera . This compound may belong to a class of alkanes, terpenes, or aromatic esters, which are common in bee odor profiles . Its structural and functional characteristics would align with those of other panurgine-specific VOCs, which exhibit species- and sex-specific variations .

Comparison with Similar Compounds

Key Observations :

• This compound likely shares ester or alkane backbones with Panurgus compounds, which are critical for waterproofing cuticles or pheromone signaling .
• Hesperapiol, a monoterpene oxide in Hesperapis, differs in volatility and ecological function, possibly serving as an antimicrobial agent .
• Zacestadiene , a diene in Zacesta, may mediate male-specific mating signals due to its structural simplicity and high volatility .
• Halopanurin , identified in the newly discovered genus Halopanurgus, is structurally distinct (aromatic) and may reflect evolutionary divergence from other panurgines .

Functional and Ecological Roles

Compound	Ecological Role	Specificity	Reference
This compound	Sex pheromone or nest recognition	Species-specific
Hesperapiol	Antimicrobial defense	Genus-specific
Zacestadiene	Male mating signal	Sex-specific
Halopanurin	Territorial marker	Genus-specific

Key Contrasts :

• This compound and Zacestadiene likely target intraspecific communication, but Zacestadiene is sex-specific, while this compound may have broader roles .
• Halopanurin’s aromatic structure suggests adaptation to arid environments, unlike the aliphatic compounds in Panurgus .

Taxonomic and Phylogenetic Insights

Phylogenomic studies reveal that panurgine genera diverged ~30–40 million years ago, leading to chemical diversification . For example:

• Panurgus and Hesperapis share ancestral traits (e.g., alkane-dominated profiles), but Halopanurgus exhibits novel biosynthesis pathways, producing aromatic compounds .
• Zacesta’s dienes correlate with its unique male morphology (e.g., narrow face, orange flagella), suggesting coevolution between chemistry and morphology .